Cas no 84522-08-7 (4-Benzoylbenzene-1,2,3-triyl tris(3-diazo-3,4-dihydro-4-oxonaphthalene-1-sulphonate))

• Product name: 4-Benzoylbenzene-1,2,3-triyl tris(3-diazo-3,4-dihydro-4-oxonaphthalene-1-sulphonate)
• CAS No: 84522-08-7
• MF: C₄₃H₂₂N₆O₁₃S₃
• MW: 926.862185955048
• CID: 726027

4-Benzoylbenzene-1,2,3-triyl tris(3-diazo-3,4-dihydro-4-oxonaphthalene-1-sulphonate) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 3-diazo-3,4-dihydro-4-oxo-, 1,1',1''-(4-benzoyl-1,2,3-benzenetriyl) ester
• 4-[4-benzoyl-2,3-bis[(3-diazonio-4-oxidonaphthalen-1-yl)sulfonyloxy]phenoxy]sulfonyl-2-diazonionaphthalen-1-olate
• 4-benzoylbenzene-1,2,3-triyl tris(3-diazo-3,4-dihydro-4-oxonaphthalene-1-sulphonate)
• 1-Naphthalenesulfonic acid, 3-diazo-3,4-dihydro-4-oxo-, 4-benzoyl-1,2,3-benzenetriyl ester
• 4-Benzoylbenzene-1,2,3-triyl tris(3-diazo-4-oxo-3,4-dihydronaphthalene-1-sulfonate)
• 4-Benzoylbenzene-1,2,3-triyl tris(3-diazo-3,4-dihydro-4-oxonaphthalene-1-sulphonate)

• Inchi： 1S/C43H22N6O13S3/c44-47-31-20-35(24-12-4-7-15-27(24)39(31)51)63(54,55)60-34-19-18-30(38(50)23-10-2-1-3-11-23)42(61-64(56,57)36-21-32(48-45)40(52)28-16-8-5-13-25(28)36)43(34)62-65(58,59)37-22-33(49-46)41(53)29-17-9-6-14-26(29)37/h1-22H
• InChI Key： AZLPCAODPMJHMD-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C(C2C=CC=CC1=2)[O-])[N+]#N)(=O)(=O)OC1C(=CC=C(C(C2C=CC=CC=2)=O)C=1OS(C1=CC(=C(C2C=CC=CC1=2)[O-])[N+]#N)(=O)=O)OS(C1=CC(=C(C2C=CC=CC1=2)[O-])[N+]#N)(=O)=O

Computed Properties

• Exact Mass: 171.075625
• Monoisotopic Mass: 171.075625
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 65
• Rotatable Bond Count: 11
• Complexity: 2240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 326